Cas no 634-20-8 ([2-(acetyloxy)phenyl]methanediyl diacetate)

[2-(acetyloxy)phenyl]methanediyl diacetate structure
634-20-8 structure
Product Name:[2-(acetyloxy)phenyl]methanediyl diacetate
CAS No:634-20-8
MF:C13H14O6
MW:266.246664524078
CID:1658790
PubChem ID:69443
Update Time:2025-04-21

[2-(acetyloxy)phenyl]methanediyl diacetate Chemical and Physical Properties

Names and Identifiers

    • [2-(acetyloxy)phenyl]methanediyl diacetate
    • (2-Acetoxyphenyl)methylene diacetate
    • 2-Hydroxy-toluene-alpha,alpha-diol, triacetate
    • Methanediol, (2-(acetyloxy)phenyl)-, diacetate
    • Methanediol, [2- (acetyloxy)phenyl]-, diacetate
    • methanediol, 1-[2-(acetyloxy)phenyl]-, diacetate
    • [2-(diacetyloxymethyl)phenyl] acetate
    • 2-Acetoxyphenylmethanediol diacetate
    • DTXSID20883514
    • 2-acetoxybenzylidene diacetate
    • [2-(diacetoxymethyl)phenyl] acetate
    • AKOS003661305
    • NSC-51946
    • Methanediol, 1-(2-(acetyloxy)phenyl)-, 1,1-diacetate
    • 634-20-8
    • NSC-4040
    • DURAGTHQRQBUTE-UHFFFAOYSA-N
    • NSC4040
    • Methanediol, [2-(acetyloxy)phenyl]-, diacetate
    • NSC 4040
    • NSC 51946
    • NSC51946
    • STK224836
    • ACETIC ACID ACETOXY-(2-ACETOXY-PHENYL)-METHYL ESTER
    • Methanediol, 1-[2-(acetyloxy)phenyl]-, 1,1-diacetate
    • (ACETYLOXY)[2-(ACETYLOXY)PHENYL]METHYL ACETATE
    • Inchi: 1S/C13H14O6/c1-8(14)17-12-7-5-4-6-11(12)13(18-9(2)15)19-10(3)16/h4-7,13H,1-3H3
    • InChI Key: DURAGTHQRQBUTE-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C1C=CC=CC=1OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 266.07902
  • Monoisotopic Mass: 266.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.